Cas no 2893-49-4 (2-(Isopropyl(methyl)amino)ethanol)

• Product Name: 2-(Isopropyl(methyl)amino)ethanol
• CAS No: 2893-49-4
• MF: C₆H₁₅NO
• MW: 117.189401865005
• MDL: MFCD00045977
• CID: 43538
• PubChem ID: 239819
• Update Time: 2025-09-21

2-(Isopropyl(methyl)amino)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(Isopropyl(methyl)amino)ethanol
• 2-(N-METHYL-N-ISOPROPYLAMINO)ETHANOL
• 2-[methyl(1-methylethyl)amino]Ethanol
• 2-[Methyl(propan-2-yl)amino]ethanol
• 2-[Isopropyl(methyl)amino]ethanol
• 2-[isopropyl(methyl)amino]ethanol(SALTDATA: FREE)
• Ethanol, 2-[methyl(1-methylethyl)amino]-
• FT-0645560
• 2-(isopropylmethylamino)ethanol
• 2-[Methyl(Propan-2-Yl)Amino]Ethan-1-Ol
• N-methyl-N-isopropylethanolamine
• 2-(isopropyl-methyl-amino)-ethanol
• MFCD00045977
• 2893-49-4
• AMY9192
• NSC 45488
• F20570
• OFRNAQFDQREXMU-UHFFFAOYSA-N
• SCHEMBL188592
• 2-(Isopropyl(methyl)amino)ethanol?
• NSC-45488
• DTXSID40286402
• AS-48240
• NSC45488
• AKOS009058924
• 2-[Methyl(isopropyl)amino]ethanol
• 2-(isopropyl(methyl)amino)ethan-1-ol
• DB-013113
• ALBB-033064

• MDL： MFCD00045977
• Inchi： 1S/C6H15NO/c1-6(2)7(3)4-5-8/h6,8H,4-5H2,1-3H3
• InChI Key： OFRNAQFDQREXMU-UHFFFAOYSA-N
• SMILES： OCCN(C)C(C)C

Computed Properties

• Exact Mass: 117.11545
• Monoisotopic Mass: 117.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 54.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines